Cas no 20899-75-6 (Benzene, 1,1'-(1,3-propanediyl)bis[2,4-dinitro-)

• Product Name: Benzene, 1,1'-(1,3-propanediyl)bis[2,4-dinitro-
• CAS No: 20899-75-6
• MF: C₁₅H₁₂N₄O₈
• MW: 376.27778339386
• CID: 237999
• PubChem ID: 20224810
• Update Time: 2025-04-19

Benzene, 1,1'-(1,3-propanediyl)bis[2,4-dinitro- Chemical and Physical Properties

Names and Identifiers

• 1-[3-(2,4-dinitrophenyl)propyl]-2,4-dinitrobenzene
• 20899-75-6
• 1,1'-(Propane-1,3-diyl)bis(2,4-dinitrobenzene)
• SCHEMBL10890268
• DTXSID40603812
• Benzene, 1,1'-(1,3-propanediyl)bis[2,4-dinitro-

• Inchi： 1S/C15H12N4O8/c20-16(21)12-6-4-10(14(8-12)18(24)25)2-1-3-11-5-7-13(17(22)23)9-15(11)19(26)27/h4-9H,1-3H2
• InChI Key： JROVLLHHOCLUTG-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=CC=1CCCC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 376.06551335g/mol
• Monoisotopic Mass: 376.06551335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 183Ų